Cas no 30418-50-9 (1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-)
30418-50-9 structure
Product Name:1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
CAS No:30418-50-9
MF:C12H15NO3
MW:221.252403497696
CID:305718
PubChem ID:121703
Update Time:2025-04-19
1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
- 1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)propan-1-one
- ω-(Dimethylamino)-3',4'-(methylenedioxy)propiophenone
- Propiophenone, 3-(dimethylamino)-3',4'-(methylenedioxy)-
- SCHEMBL15969068
- BRN 1316015
- 3-N,N-Dimethylamino-1-(3,4-methylenedioxyphenyl)-1-propanone
- CHEMBL1619844
- BRD-K07457275-001-01-6
- omega-(Dimethylamino)-3',4'-(methylenedioxy)propiophenone
- 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)-
- HMS1680F13
- Safrole I
- Oprea1_169793
- Oprea1_503208
- F5FE8NZH9X
- 1-(1,3-Benzodioxol-5-yl)-3-(dimethylamino)-1-propanone
- AKOS000605784
- 5-19-08-00644 (Beilstein Handbook Reference)
- DTXSID90184505
- 1-(1,3-Benzodioxol-5-yl)-3-(dimethylamino)-1-propanone #
- 5-(3-dimethylaminopropionyl)-1,3-benzodioxolane
- PWBLOELLKGNDKI-UHFFFAOYSA-N
- CBMicro_021671
- 30418-50-9
-
- Inchi: 1S/C12H15NO3/c1-13(2)6-5-10(14)9-3-4-11-12(7-9)16-8-15-11/h3-4,7H,5-6,8H2,1-2H3
- InChI Key: PWBLOELLKGNDKI-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C(CCN(C)C)=O
Computed Properties
- Exact Mass: 221.105
- Monoisotopic Mass: 221.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.171g/cm3
- Boiling Point: 356.9ºC at 760 mmHg
- Flash Point: 169.7ºC
- Refractive Index: 1.548
- LogP: 1.54970
1-Propanone,1-(1,3-benzodioxol-5-yl)-3-(dimethylamino)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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